Cas no 851808-67-8 (1-(3-fluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole)

1-(3-Fluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is a fluorinated and nitrated imidazole derivative with potential applications in medicinal chemistry and pharmaceutical research. The compound features a 3-fluorobenzoyl group and a 3-nitrophenylmethylsulfanyl moiety, which may enhance its reactivity and binding affinity in biological systems. Its imidazole core provides a versatile scaffold for further functionalization, making it useful in the synthesis of heterocyclic compounds. The presence of electron-withdrawing groups (fluorine and nitro) could influence its pharmacokinetic properties, such as metabolic stability and solubility. This compound may serve as an intermediate in the development of bioactive molecules, particularly in targeting enzyme inhibition or receptor modulation. Its structural complexity allows for tailored modifications in drug discovery efforts.
1-(3-fluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole structure
851808-67-8 structure
Product name:1-(3-fluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
CAS No:851808-67-8
MF:C17H14FN3O3S
MW:359.374765872955
CID:5957264
PubChem ID:4588650

1-(3-fluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-(3-fluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole
    • (3-fluorophenyl)(2-((3-nitrobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)methanone
    • Methanone, [4,5-dihydro-2-[[(3-nitrophenyl)methyl]thio]-1H-imidazol-1-yl](3-fluorophenyl)-
    • AKOS024589512
    • 1-(3-fluorobenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
    • SR-01000127496
    • 851808-67-8
    • SR-01000127496-1
    • (3-fluorophenyl)-[2-[(3-nitrophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
    • F0630-1872
    • Inchi: 1S/C17H14FN3O3S/c18-14-5-2-4-13(10-14)16(22)20-8-7-19-17(20)25-11-12-3-1-6-15(9-12)21(23)24/h1-6,9-10H,7-8,11H2
    • InChI Key: PBIRTKCLGOEPPO-UHFFFAOYSA-N
    • SMILES: C(N1C(SCC2=CC=CC([N+]([O-])=O)=C2)=NCC1)(C1=CC=CC(F)=C1)=O

Computed Properties

  • Exact Mass: 359.07399065g/mol
  • Monoisotopic Mass: 359.07399065g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 540
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 104Ų

1-(3-fluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0630-1872-2mg
1-(3-fluorobenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-67-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0630-1872-10mg
1-(3-fluorobenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-67-8 90%+
10mg
$79.0 2023-05-17
Life Chemicals
F0630-1872-40mg
1-(3-fluorobenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-67-8 90%+
40mg
$140.0 2023-05-17
Life Chemicals
F0630-1872-1mg
1-(3-fluorobenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-67-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0630-1872-3mg
1-(3-fluorobenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-67-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0630-1872-15mg
1-(3-fluorobenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-67-8 90%+
15mg
$89.0 2023-05-17
Life Chemicals
F0630-1872-5mg
1-(3-fluorobenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-67-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0630-1872-30mg
1-(3-fluorobenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-67-8 90%+
30mg
$119.0 2023-05-17
Life Chemicals
F0630-1872-25mg
1-(3-fluorobenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-67-8 90%+
25mg
$109.0 2023-05-17
Life Chemicals
F0630-1872-100mg
1-(3-fluorobenzoyl)-2-{[(3-nitrophenyl)methyl]sulfanyl}-4,5-dihydro-1H-imidazole
851808-67-8 90%+
100mg
$248.0 2023-05-17

Additional information on 1-(3-fluorobenzoyl)-2-{(3-nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole

1-(3-Fluorobenzoyl)-2-{(3-Nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole: A Comprehensive Overview

1-(3-Fluorobenzoyl)-2-{(3-Nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole, also known by its CAS number 851808-67-8, is a complex organic compound with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug discovery, agrochemicals, and advanced materials. The molecule combines several functional groups, including a fluorobenzoyl moiety, a nitrophenyl group, and an imidazole ring, making it a versatile building block for further chemical modifications.

The synthesis of this compound involves a series of multi-step reactions that highlight the importance of precise control over reaction conditions. Recent studies have focused on optimizing the synthesis pathway to enhance yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic systems to streamline the process. These advancements not only improve the efficiency of production but also pave the way for large-scale manufacturing, which is crucial for industrial applications.

One of the most intriguing aspects of 1-(3-Fluorobenzoyl)-2-{(3-Nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole is its biological activity. Preliminary assays have demonstrated its potential as an antimicrobial agent, particularly against Gram-positive bacteria. The presence of the nitrophenyl group is believed to contribute significantly to this activity by enhancing the molecule's ability to disrupt bacterial cell membranes. Furthermore, the fluorobenzoyl moiety may play a role in modulating the compound's pharmacokinetic properties, making it a promising candidate for drug development.

In addition to its biological applications, this compound has shown potential in materials science. Its sulfur-containing group enables it to act as a mild oxidizing agent in certain polymerization reactions. Recent research has explored its use as a crosslinking agent in the synthesis of high-performance polymers for applications in electronics and aerospace industries. The ability to form stable crosslinks under mild conditions makes this compound particularly attractive for these high-tech sectors.

The structural versatility of 1-(3-Fluorobenzoyl)-2-{(3-Nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole also makes it an ideal candidate for click chemistry applications. Its imidazole ring can serve as a platform for further functionalization, enabling the creation of libraries of related compounds for high-throughput screening. This approach has been successfully employed in recent drug discovery campaigns targeting various disease states, including cancer and neurodegenerative disorders.

From an environmental standpoint, researchers have investigated the biodegradability and eco-friendliness of this compound. Initial studies suggest that it has a moderate environmental footprint, with degradation pathways involving microbial action and hydrolysis under specific conditions. These findings are crucial for ensuring sustainable practices in its production and application.

In conclusion, 1-(3-Fluorobenzoyl)-2-{(3-Nitrophenyl)methylsulfanyl}-4,5-dihydro-1H-imidazole (CAS No: 851808-67-8) represents a multifaceted compound with diverse applications across multiple disciplines. Its unique combination of functional groups and promising biological and materials properties positions it as a valuable asset in contemporary chemical research. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial advancements.

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